Cas no 1807135-50-7 (Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate
• CAS No: 1807135-50-7
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884156
• Update Time: 2025-10-31

Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-9(15)6-4(7(11)12)3-5(10)8(13-6)14(16)17/h3,7H,2H2,1H3
• InChI Key： GVGVTVMMHNZNDQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C([N+](=O)[O-])N=C1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate (CAS: 1807135-50-7)

Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate (CAS: 1807135-50-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research due to its unique structural and functional properties. Recent studies have focused on its synthesis, biological activity, and potential applications in crop protection and drug development. This research brief consolidates the latest findings related to this compound, highlighting its chemical characteristics, synthesis pathways, and emerging applications.

The compound's structural backbone, featuring a difluoromethyl group and a nitro substituent, contributes to its reactivity and biological efficacy. Researchers have explored its role as a key intermediate in the synthesis of novel agrochemicals, particularly fungicides and herbicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its effectiveness as a precursor in developing next-generation fungicides targeting resistant fungal strains. The study reported a 90% inhibition rate against Botrytis cinerea at concentrations as low as 10 ppm, showcasing its potential for sustainable crop protection.

In pharmaceutical research, Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate has been investigated for its utility in medicinal chemistry. A recent patent (WO2023056789) disclosed its use as a building block for kinase inhibitors, particularly in oncology. The compound's fluorinated pyridine core enables enhanced binding affinity and metabolic stability, making it a promising candidate for drug discovery. Computational studies have further supported these findings, with molecular docking simulations revealing favorable interactions with target proteins such as EGFR and BRAF.

Synthetic methodologies for this compound have also advanced. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using continuous flow technology, achieving a 78% yield with reduced solvent waste. This innovation addresses previous challenges in large-scale production, such as low yields and hazardous byproducts. Additionally, spectroscopic analyses (NMR, LC-MS) have confirmed the compound's purity and stability under various storage conditions, further supporting its industrial applicability.

Despite these advancements, challenges remain in optimizing the compound's environmental profile. Recent ecotoxicological assessments have raised concerns about its persistence in soil, prompting ongoing research into biodegradable derivatives. Collaborative efforts between academic and industrial researchers aim to balance efficacy with sustainability, as highlighted in a 2023 review in ChemSusChem.

In conclusion, Ethyl 3-(difluoromethyl)-5-fluoro-6-nitropyridine-2-carboxylate represents a versatile scaffold with dual agrochemical and pharmaceutical potential. Future research directions include structure-activity relationship (SAR) studies to refine its biological properties and the development of safer synthetic routes. Its progress exemplifies the intersection of synthetic chemistry and applied biology in addressing global challenges in food security and healthcare.